Cas no 90825-53-9 (2-chloro-3-methylbenzene-1-thiol)

• Product Name: 2-chloro-3-methylbenzene-1-thiol
• CAS No: 90825-53-9
• MF: C₇H₇ClS
• MW: 158.648479700089
• CID: 2812906
• PubChem ID: 66937143
• Update Time: 2025-04-21

2-chloro-3-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methylbenzene-1-thiol
• AT20810
• DTXSID40736073
• SCHEMBL1192568
• 818-707-5
• MFCD22481453
• 2-Chloro-3-methyl-benZenethiol
• 90825-53-9
• EN300-1608817
• Benzenethiol, 2-chloro-3-methyl-
• QDA82553

• Inchi： 1S/C7H7ClS/c1-5-3-2-4-6(9)7(5)8/h2-4,9H,1H3
• InChI Key： STTATAFZCQSICP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C)S

Computed Properties

• Exact Mass: 157.9956991Da
• Monoisotopic Mass: 157.9956991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols